Cas no 467-77-6 (Ibogamine-18-carboxylic Acid Methyl Ester)
467-77-6 structure
Product Name:Ibogamine-18-carboxylic Acid Methyl Ester
CAS No:467-77-6
MF:C21H26N2O2
MW:338.443345546722
CID:882939
PubChem ID:73489
Update Time:2025-04-19
Ibogamine-18-carboxylic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Coronaridine
- methyl ibogamine-18-carboxylate
- (-)-1,2-(Methylenedioxy)-1,2-didemethoxycolchicine
- (+-)-Coronaridin
- 1,2-(methylenedioxy)-1,2-dimethylcolchicine
- Acetamide,N-(6,7,8,10-tetrahydro-4,11-dimethoxy-10-oxoheptaleno(1,2-e)-1,3-benzodioxol-8-yl)-,(S)
- Catharanthin
- cornigerine
- Dihydrocatharanthin
- ibogamine-18-carboxylic acid methyl ester
- n-(4,11-dimethoxy-10-oxo-6,7,8,10-tetrahydroheptaleno[1',2':3,4]benzo[1,2-d][1,3]dioxol-8-yl)acetamide
- (-)-Coronaridine
- Coronaridin
- NSC 127490
- Coronardine
- SCHEMBL18722965
- NCGC00385157-01
- NSC-127490
- 467-77-6
- AKOS040734887
- CHEBI:3887
- DTXSID60963642
- FS-8035
- EINECS 207-398-7
- CS-0079497
- methyl (1S,15R,17S,18S)-17-ethyl-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4,6,8-tetraene-1-carboxylate
- SCHEMBL2343450
- NVVDQMVGALBDGE-PZXGUROGSA-N
- HY-121118
- NS00043651
- Ibogamine-18-carboxylic acid, methyl ester
- C09139
- CHEMBL364613
- BDBM50329102
- NSC127490
- Q5172181
- NVVDQMVGALBDGE-KSWFMABOSA-N
- methyl (1S,15S,17S,18S)-17-ethyl-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4,6,8-tetraene-1-carboxylate
- G13739
- Ibogamine-18-carboxylic Acid Methyl Ester
-
- Inchi： 1S/C21H26N2O2/c1-3-14-10-13-11-21(20(24)25-2)18-16(8-9-23(12-13)19(14)21)15-6-4-5-7-17(15)22-18/h4-7,13-14,19,22H,3,8-12H2,1-2H3/t13-,14+,19+,21-/m1/s1
- InChI Key： NVVDQMVGALBDGE-PZXGUROGSA-N
- SMILES： O(C)C([C@]12C3=C(C4C=CC=CC=4N3)CCN3C[C@H](C[C@H](CC)[C@H]31)C2)=O
Computed Properties
- Exact Mass: 338.19900
- Monoisotopic Mass: 338.199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 552
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.3A^2
- XLogP3: 3.5
Experimental Properties
- Color/Form: Powder
- Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 92-93 ºC
- Boiling Point: 488.1°C at 760 mmHg
- Flash Point: 249°C
- Refractive Index: 1.642
- Solubility: Almost insoluble (0.024 g/l) (25 º C),
- PSA: 45.33000
- LogP: 3.19310
Ibogamine-18-carboxylic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I249775-1mg |
Ibogamine-18-carboxylic Acid Methyl Ester |
467-77-6 | 1mg |
$626.00 | 2023-05-18 | ||
| TRC | I249775-2.5mg |
Ibogamine-18-carboxylic acid methyl ester |
467-77-6 | 2.5mg |
1235.00 | 2021-08-04 | ||
| TRC | I249775-5mg |
Ibogamine-18-carboxylic Acid Methyl Ester |
467-77-6 | 5mg |
$2980.00 | 2023-05-18 | ||
| TRC | I249775-10mg |
Ibogamine-18-carboxylic Acid Methyl Ester |
467-77-6 | 10mg |
$5591.00 | 2023-05-18 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | C50200-5mg |
Coronaridine |
467-77-6 | ,HPLC≥95% | 5mg |
¥3438.0 | 2023-09-08 | |
| TRC | I249775-50mg |
Ibogamine-18-carboxylic Acid Methyl Ester |
467-77-6 | 50mg |
$ 25000.00 | 2023-09-07 | ||
| A2B Chem LLC | AG34488-5mg |
methyl ibogamine-18-carboxylate |
467-77-6 | 98% by HPLC | 5mg |
$650.00 | 2024-04-20 | |
| A2B Chem LLC | AG34488-10mg |
methyl ibogamine-18-carboxylate |
467-77-6 | 98% by HPLC | 10mg |
$1074.00 | 2024-04-20 | |
| A2B Chem LLC | AG34488-25mg |
methyl ibogamine-18-carboxylate |
467-77-6 | 98% by HPLC | 25mg |
$2229.00 | 2024-04-20 | |
| A2B Chem LLC | AG34488-50mg |
methyl ibogamine-18-carboxylate |
467-77-6 | 98% by HPLC | 50mg |
$3772.00 | 2024-04-20 |
Ibogamine-18-carboxylic Acid Methyl Ester Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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